Cas no 1018165-58-6 (6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine)

• Product Name: 6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine
• CAS No: 1018165-58-6
• MF: C₁₀H₉ClF₃N₃
• MW: 263.646771192551
• MDL: MFCD09834321
• CID: 3159393
• PubChem ID: 25248238
• Update Time: 2025-11-02

6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
• 6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine
• EN300-231885
• 1018165-58-6
• AKOS005168454
• STK352846
• 6-chloro-2-propyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine

• MDL： MFCD09834321
• Inchi： 1S/C10H9ClF3N3/c1-2-3-17-5-6-7(10(12,13)14)4-8(11)15-9(6)16-17/h4-5H,2-3H2,1H3
• InChI Key： ZSPHKFOGPMLZEL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C2C(N=1)=NN(C=2)CCC

Computed Properties

• Exact Mass: 263.0437095Da
• Monoisotopic Mass: 263.0437095Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine

6-Chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine (CAS 1018165-58-6): A Comprehensive Overview

6-Chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine (CAS 1018165-58-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[3,4-b]pyridine derivative exhibits unique structural features, including a trifluoromethyl group and a chloro substituent, which contribute to its diverse applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

The molecular structure of 6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine combines a pyrazolo[3,4-b]pyridine core with functional groups that enhance its reactivity and binding properties. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and lipophilicity in bioactive molecules. This makes the compound a valuable intermediate in the synthesis of more complex molecules for therapeutic applications.

In recent years, pyrazolo[3,4-b]pyridine derivatives have emerged as key scaffolds in medicinal chemistry. The 6-chloro-2-propyl-4-(trifluoromethyl) variant is no exception, with studies highlighting its potential as a building block for kinase inhibitors and other targeted therapies. The compound's CAS 1018165-58-6 is frequently referenced in patent literature, underscoring its importance in intellectual property related to pharmaceutical development.

The synthesis of 6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine typically involves multi-step organic reactions, with careful control of conditions to ensure high purity and yield. Researchers often optimize routes to this compound to improve scalability for industrial applications. The chloro and trifluoromethyl groups present unique challenges and opportunities in synthetic chemistry, making this compound an interesting case study for methodology development.

Analytical characterization of CAS 1018165-58-6 employs standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are critical for its use in downstream applications. The distinct spectral features of the pyrazolo[3,4-b]pyridine core facilitate its identification in complex mixtures.

Beyond pharmaceutical applications, 6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine has shown promise in materials science. Its electronic properties make it a candidate for organic electronic devices, particularly when modified with additional functional groups. The compound's stability and tunable characteristics align with current trends in sustainable material development.

The market for pyrazolo[3,4-b]pyridine derivatives continues to grow, driven by increasing demand for specialized chemical intermediates. CAS 1018165-58-6 occupies a niche position in this market, with suppliers offering custom synthesis services to meet research and development needs. Pricing and availability fluctuate based on production scale and purity requirements.

Safety considerations for handling 6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation are recommended when working with this material. While not classified as hazardous under normal conditions, prudent handling practices should always be observed.

Future research directions for CAS 1018165-58-6 may explore its potential in emerging therapeutic areas or advanced material applications. The compound's versatility suggests it will remain relevant as chemical innovation progresses. Researchers continue to investigate modifications to the pyrazolo[3,4-b]pyridine scaffold to unlock new properties and applications.

For those seeking additional information about 6-chloro-2-propyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine, technical datasheets and analytical certificates provide detailed specifications. The scientific literature contains numerous references to this compound and its derivatives, offering insights into its diverse applications across chemistry and related fields.